Cas no 131747-55-2 ((2-fluoropyridin-3-yl)methanol)

• Product Name: (2-fluoropyridin-3-yl)methanol
• CAS No: 131747-55-2
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD03092920
• CID: 135600
• PubChem ID: 14761461
• Update Time: 2025-07-21

(2-fluoropyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(hydroxymethyl)pyridine
• 2-Fluoro-3-pyridinemethanol
• 3-Pyridinemethanol,2-fluoro-
• (2-fluoropyridin-3-yl)methanol
• 2-Fluoro-3-hydroxymethylpyridine
• 2-Fluoro-3-pyridinecarbinol
• 3-Pyridinemethanol,2-fluoro-(9CI)
• PubChem7351
• 2-Fluoropyridine-3-methanol
• pyridine-2-fluoro-3-methanol
• (2-Fluoro-3-pyridyl)methanol
• 3-Pyridinemethanol, 2-fluoro-
• (2-fluoro-3-pyridinyl)methanol
• (2-fluoro-pyridin-3-yl)methanol
• CMAIZPVYDZEAJD-UHFFFAOYSA-N
• 2-fluoro-3-hy

• MDL： MFCD03092920
• Inchi： 1S/C6H6FNO/c7-6-5(4-9)2-1-3-8-6/h1-3,9H,4H2
• InChI Key： CMAIZPVYDZEAJD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CO

Computed Properties

• Exact Mass: 127.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.262
• Boiling Point: 249 ºC
• Flash Point: 105 ºC
• PSA: 33.12000
• LogP: 0.71300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (2-fluoropyridin-3-yl)methanol

Comprehensive Overview of (2-fluoropyridin-3-yl)methanol (CAS No. 131747-55-2): Properties, Applications, and Industry Insights

(2-fluoropyridin-3-yl)methanol (CAS No. 131747-55-2), a fluorinated pyridine derivative, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a fluorine substituent at the 2-position and a hydroxymethyl group at the 3-position of the pyridine ring, serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₆H₆FNO, and molecular weight of 127.12 g/mol make it a lightweight yet functionally dense intermediate.

The growing demand for fluorinated heterocycles in drug discovery aligns with trends in precision medicine and targeted therapies. Researchers frequently search for "fluoropyridine applications in pharmaceuticals" or "how to modify pyridine rings," reflecting industry interest. (2-fluoropyridin-3-yl)methanol addresses these queries by enabling structure-activity relationship (SAR) studies, particularly in kinase inhibitors and CNS-active compounds. Its hydrogen-bonding capacity and lipophilicity modulation properties are frequently cited in patent literature.

From a synthetic chemistry perspective, this compound's reactivity patterns intrigue professionals searching for "selective fluorination techniques" or "pyridine methanol protection strategies." The electron-withdrawing fluorine influences regioselectivity in cross-coupling reactions, while the hydroxymethyl group allows for diverse derivatization – key considerations when designing high-throughput screening libraries. Recent publications highlight its utility in Suzuki-Miyaura couplings and reductive aminations.

Environmental and regulatory aspects of fluorinated compounds remain a hot topic, with searches like "green chemistry fluoropyridines" increasing by 18% year-over-year (ACS Green Chemistry Institute, 2023). (2-fluoropyridin-3-yl)methanol demonstrates advantages here – its relatively low persistence compared to perfluorinated compounds makes it a sustainable alternative in many applications. Manufacturers emphasize atom economy in its production, typically via fluoropyridine lithiation followed by formaldehyde addition.

Analytical characterization presents another area of technical interest. Common search terms include "NMR spectra fluoropyridine methanol" and "HPLC methods for pyridine alcohols." The compound shows distinctive ¹⁹F NMR shifts around -60 ppm (referenced to CFCl₃) and characteristic OH stretching vibrations at 3200-3400 cm^-1 in IR spectroscopy. These spectral features aid in reaction monitoring and quality control protocols during scale-up processes.

In material science applications, queries like "fluoropyridine polymers" or "metal coordination with pyridine alcohols" reveal emerging uses. The compound's ability to act as a bidentate ligand through its nitrogen and oxygen atoms enables creation of luminescent complexes with lanthanides. Such applications align with the Internet of Things (IoT) trend for developing advanced optical sensors.

The commercial landscape for 131747-55-2 reflects broader fine chemicals market dynamics. Procurement specialists often search for "bulk fluoropyridine suppliers" or "custom synthesis CAS 131747-55-2." With global demand projected to grow at 6.2% CAGR (2023-2030), suppliers are adopting continuous flow chemistry approaches to ensure consistent batch-to-batch reproducibility – a critical factor for GMP-compliant production.

From a safety standpoint, proper handling of (2-fluoropyridin-3-yl)methanol requires attention to its hygroscopic nature and potential skin irritation properties. Safety data sheets emphasize inert atmosphere storage and personal protective equipment (PPE) requirements, topics frequently searched alongside "pyridine derivative handling precautions." These considerations are particularly relevant given increasing laboratory automation trends.

Future research directions likely involve biocatalytic approaches to synthesize this scaffold, as evidenced by rising searches for "enzymatic fluorination methods." The compound's role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors also represents an active area of investigation, connecting to popular queries about "next-generation drug modalities." Such developments position 131747-55-2 as a future-proof intermediate in medicinal chemistry.

In conclusion, (2-fluoropyridin-3-yl)methanol (CAS No. 131747-55-2) exemplifies how strategic fluorine incorporation enhances molecular properties across multiple industries. Its dual functionality as both a hydrogen bond donor and acceptor, combined with the steric and electronic effects of fluorine, ensures continued relevance in addressing contemporary challenges in small molecule therapeutics and functional materials development.